![molecular formula C8H9ClN2O2 B6216541 5H,6H,7H-cyclopenta[c]pyridazine-3-carboxylic acid hydrochloride CAS No. 2742657-14-1](/img/no-structure.png)
5H,6H,7H-cyclopenta[c]pyridazine-3-carboxylic acid hydrochloride
Overview
Description
5H,6H,7H-cyclopenta[c]pyridazine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H9ClN2O2 and its molecular weight is 200.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-cyclopenta[c]pyridazine-3-carboxylic acid hydrochloride involves the reaction of 2,3-dichloropyridazine with cyclopentadiene followed by carboxylation and subsequent conversion to the hydrochloride salt.", "Starting Materials": [ "2,3-dichloropyridazine", "cyclopentadiene", "carbon dioxide", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2,3-dichloropyridazine is reacted with cyclopentadiene in diethyl ether to form 5,6-dihydro-5,6,7,8-tetrahydropyridazino[4,5-b]pyridazine.", "Step 2: The resulting product is then carboxylated using carbon dioxide and sodium hydroxide to form 5H,6H,7H-cyclopenta[c]pyridazine-3-carboxylic acid.", "Step 3: The carboxylic acid is then converted to the hydrochloride salt by reacting with hydrochloric acid in water." ] } | |
CAS No. |
2742657-14-1 |
Molecular Formula |
C8H9ClN2O2 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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